(Z)-3-[5-(1,3-benzodioxol-5-yl)-1H-pyrazol-4-yl]-2-cyano-N-(2,5-dichlorophenyl)prop-2-enamide

• IUPAC Name: (Z)-3-[5-(1,3-benzodioxol-5-yl)-1H-pyrazol-4-yl]-2-cyano-N-(2,5-dichlorophenyl)prop-2-enamide
• InChI: InChI=1S/C20H12Cl2N4O3/c21-14-2-3-15(22)16(7-14)25-20(27)12(8-23)5-13-9-24-26-19(13)11-1-4-17-18(6-11)29-10-28-17/h1-7,9H,10H2,(H,24,26)(H,25,27)/b12-5-
• InChI Key: NBYUSLMSBRLWLF-XGICHPGQSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=C(C=NN3)C=C(C#N)C(=O)NC4=C(C=CC(=C4)Cl)Cl
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C3=C(C=NN3)/C=C(/C#N)\C(=O)NC4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C20H12Cl2N4O3
• Molecular Weight: 427.2 g/mol
• CAS No.: 1223867-90-0

Description

(Z)-3-[5-(1,3-benzodioxol-5-yl)-1H-pyrazol-4-yl]-2-cyano-N-(2,5-dichlorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C20H12Cl2N4O3 and its molecular weight is 427.24. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in studies for the synthesis of ordered polyamides through direct polycondensation, highlighting its role in creating structured polymers with inherent viscosities up to 0.30 dL/g, confirming the structures of ordered polyamide (Ueda & Sugiyama, 1994).
• Research on pyrazole derivatives, including those related to the compound , has shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating its potential in antibacterial applications (Palkar et al., 2017).

Biological Activities

• Novel analogs of this compound, characterized by their pyrazole and benzothiazole moieties, have been synthesized and evaluated for their antibacterial properties, displaying significant activity against certain bacterial strains without cytotoxic effects on mammalian cells, suggesting their potential in antimicrobial therapy (Palkar et al., 2017).
• Another study focused on the synthesis, characterization, and X-ray crystal structure of a similar pyrazole derivative, revealing insights into its molecular structure and interactions, which could inform further pharmaceutical development (Kumara et al., 2018).

Material Science Applications

• The compound's derivatives have been explored for their potential in creating conductive polyamides for electrochemical sensing applications, such as detecting methotrexate anticancer drugs, indicating its versatility in material science (Abdel-Rahman et al., 2023).